![molecular formula C11H13F2N B1453249 [1-(2,6-Difluorophenyl)cyclobutyl]methylamine CAS No. 1215627-14-7](/img/structure/B1453249.png)
[1-(2,6-Difluorophenyl)cyclobutyl]methylamine
Overview
Description
“[1-(2,6-Difluorophenyl)cyclobutyl]methylamine” is a chemical compound with the CAS Number: 1215627-14-7 . It has a molecular weight of 197.23 and its molecular formula is C11H13F2N. The IUPAC name for this compound is [1-(2,6-difluorophenyl)cyclobutyl]methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13F2N/c12-8-3-1-4-9(13)10(8)11(7-14)5-2-6-11/h1,3-4H,2,5-7,14H2 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
[1-(2,6-Difluorophenyl)cyclobutyl]methylamine has a wide range of applications in the scientific research field. It has been used as a model compound for studying the mechanism of action of various drugs and compounds, as well as for the synthesis of other compounds. It is also used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it has been used in the synthesis of several important compounds in the field of biochemistry and physiology, such as enzymes and hormones.
Mechanism of Action
The mechanism of action of [1-(2,6-Difluorophenyl)cyclobutyl]methylamine is still not fully understood, but it is believed to involve the formation of a cyclic intermediate that reacts with other molecules to form new products. It is also believed that the formation of this intermediate is catalyzed by the palladium acetate catalyst used in the synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is believed that this compound may have an effect on the activity of certain enzymes, hormones, and other biochemical processes. Additionally, it has been suggested that this compound may have an effect on the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The main advantage of using [1-(2,6-Difluorophenyl)cyclobutyl]methylamine in lab experiments is its relatively low cost and easy availability. Additionally, its unique chemical structure makes it an ideal building block for the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. However, this compound is highly reactive and can be easily degraded by light and heat, making it unsuitable for some experiments.
Future Directions
The potential future directions for [1-(2,6-Difluorophenyl)cyclobutyl]methylamine include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further studies could be conducted to explore the effects of this compound on the regulation of gene expression. Additionally, further research could be conducted to explore the potential of this compound as a therapeutic agent for various diseases and conditions. Finally, further research could be conducted to explore the potential of this compound as an alternative to traditional chemical synthesis methods.
Safety and Hazards
properties
IUPAC Name |
[1-(2,6-difluorophenyl)cyclobutyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N/c12-8-3-1-4-9(13)10(8)11(7-14)5-2-6-11/h1,3-4H,2,5-7,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRRUEPBXSVGHKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CN)C2=C(C=CC=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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